3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione

• Molecular Formula: C27H23N3O2S
• Molecular Weight: 453.6 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C27H23N3O2S/c1-17-6-11-22-24(14-17)33-26(28-22)19-7-9-21(10-8-19)30-25(31)15-23(27(30)32)29-13-12-18-4-2-3-5-20(18)16-29/h2-11,14,23H,12-13,15-16H2,1H3
• InChI Key: QHWOWPYRSHDNQC-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CCC6=CC=CC=C6C5

Description

3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione, also known as DIBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DIBP is a complex molecule with a unique structure that makes it useful for a range of applications, including drug development, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is complex and not fully understood. However, it is believed that the molecule works by binding to specific receptors and enzymes in the body, inhibiting their activity and altering various biochemical pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. The molecule has also been shown to have a positive effect on memory and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione in lab experiments is its unique structure, which makes it useful for a range of applications. However, the synthesis of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione can be challenging, and the molecule is relatively unstable, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione. One area of interest is the development of new drugs based on the molecule's structure and activity. Another area of research is the investigation of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione's potential applications in materials science, such as its use as a catalyst or in the synthesis of new materials. Additionally, further research is needed to fully understand the molecule's mechanism of action and its potential applications in various fields.

Synthesis Methods

The synthesis of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves a multistep process that requires the use of various organic reagents and solvents. The most common method of synthesizing 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves the reaction of 2-(4-bromophenyl)-4,5-dihydro-1H-imidazole with 6-methyl-2-nitrobenzo[d]thiazole in the presence of a base. The resulting product is then reacted with 2,5-pyrrolidinedione to produce 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione.

Scientific Research Applications

3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been extensively studied for its potential applications in drug development. The molecule has been shown to possess a range of biological activities, including the inhibition of various enzymes and receptors. 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been investigated as a potential treatment for a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.